Cas no 2229144-98-1 (tert-butyl N-{3-amino-2-(1H-indol-3-yl)methyl-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-(1H-indol-3-yl)methyl-2-methylpropyl}carbamate
• CAS No: 2229144-98-1
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 6437687
• PubChem ID: 165826032
• Update Time: 2025-05-21

tert-butyl N-{3-amino-2-(1H-indol-3-yl)methyl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-(1H-indol-3-yl)methyl-2-methylpropyl}carbamate
• tert-butyl N-{3-amino-2-[(1H-indol-3-yl)methyl]-2-methylpropyl}carbamate
• EN300-1896009
• 2229144-98-1

• Inchi： 1S/C18H27N3O2/c1-17(2,3)23-16(22)21-12-18(4,11-19)9-13-10-20-15-8-6-5-7-14(13)15/h5-8,10,20H,9,11-12,19H2,1-4H3,(H,21,22)
• InChI Key： IFHWAFNDNXPTAM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl N-{3-amino-2-(1H-indol-3-yl)methyl-2-methylpropyl}carbamate

Comprehensive Analysis of tert-butyl N-{3-amino-2-(1H-indol-3-yl)methyl-2-methylpropyl}carbamate (CAS No. 2229144-98-1) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, tert-butyl N-{3-amino-2-(1H-indol-3-yl)methyl-2-methylpropyl}carbamate (CAS 2229144-98-1) has emerged as a compound of significant interest. This carbamate-protected indole derivative showcases unique structural features that make it valuable for drug discovery and medicinal chemistry applications. The presence of both tert-butyl carbamate and indole moieties in its architecture provides dual functionality for synthetic modifications, aligning with current trends in targeted molecular design.

Recent literature highlights growing attention toward indole-containing compounds due to their prevalence in bioactive molecules. The 3-amino-2-methylpropyl side chain in this particular derivative offers enhanced structural diversity, addressing researchers' needs for customizable building blocks. Analytical studies confirm its stability under standard laboratory conditions, with the tert-butyloxycarbonyl (Boc) group providing excellent protection for the amine functionality during multi-step syntheses - a feature frequently searched by organic chemists optimizing peptide coupling reactions.

From a drug development perspective, this compound's molecular framework shows potential for creating CNS-active compounds, a hot topic in neurological research. Its indole core resembles neurotransmitters like serotonin, while the methylpropyl spacer allows for precise pharmacophore positioning. These characteristics answer frequent queries about blood-brain barrier permeability and receptor binding affinity optimization in online pharmaceutical forums.

The synthetic versatility of CAS 2229144-98-1 makes it particularly valuable for combinatorial chemistry approaches. Researchers can leverage the primary amine group for diverse conjugations while maintaining the indole aromatic system intact - a combination that satisfies current demands for fragment-based drug design. Chromatographic data indicates excellent purity profiles, addressing quality concerns often raised in GMP intermediate synthesis discussions.

In bioconjugation chemistry, this compound's dual-functional nature enables creation of heterocyclic-peptide hybrids, a trending area in therapeutic protein engineering. The sterically hindered tert-butyl group provides stability against enzymatic degradation, a feature increasingly important for prodrug development strategies. These applications correlate with rising search volumes for controlled-release formulations and targeted delivery systems.

Thermodynamic studies reveal favorable lipophilicity parameters for tert-butyl N-{3-amino-2-(1H-indol-3-yl)methyl-2-methylpropyl}carbamate, making it suitable for structure-activity relationship studies in lead optimization. The compound's crystalline properties facilitate characterization, addressing common challenges in polymorph screening - a frequent pain point discussed in pharmaceutical manufacturing circles.

Emerging applications in fluorescence labeling exploit the indole chromophore system, with modifications to the aminoalkyl side chain enabling wavelength tuning. This aligns with growing interest in bioimaging probes and diagnostic markers, as evidenced by increasing academic citations and patent filings involving similar heterocyclic fluorophores.

From a green chemistry perspective, synthetic routes to this compound demonstrate improved atom economy compared to traditional indole derivatives. The carbamate protection strategy reduces waste generation, responding to industry demands for sustainable synthetic protocols. These aspects frequently appear in searches related to environmentally friendly synthesis and process chemistry optimization.

Quality control methodologies for CAS 2229144-98-1 have evolved to include advanced HPLC-MS techniques, ensuring precise quantification of both the Boc-protected amine and indole components. This meets rigorous standards required for pharmaceutical reference materials, a critical concern for analytical laboratories validating impurity profiles in active pharmaceutical ingredients.

The compound's unique molecular architecture continues to inspire novel research directions, particularly in allosteric modulator development and protein-protein interaction inhibition. Its balanced hydrophilic-lipophilic character makes it a versatile scaffold for addressing current challenges in biologics-small molecule hybrids - a frontier area receiving substantial attention in both academic publications and industry white papers.